Cas no 140-07-8 (N,N,N',N'-Tetrakis(2-hydroxyethyl)ethylenediamine)

• Product Name: N,N,N',N'-Tetrakis(2-hydroxyethyl)ethylenediamine
• CAS No: 140-07-8
• MF: C₁₀H₂₄N₂O₄
• MW: 236.308563232422
• MDL: MFCD00002854
• CID: 82031
• PubChem ID: 87576127
• Update Time: 2026-05-14

N,N,N',N'-Tetrakis(2-hydroxyethyl)ethylenediamine Chemical and Physical Properties

Names and Identifiers

• N,N,N',N'-Tetrakis(2-hydroxyethyl)ethylenediamine
• N,N,N',N'-TETRA(2-HYDROXYETHYL)-ETHYLENEDIAMINE
• TETRA(HYDROXYETHYL)ETHYLENEDIAMINE
• TETRAETHANOL ETHYLENEDIAMINE
• THEED
• ETHYLENEDIAMINE-N,N,N',N'-TETRAETHANOL
• ETHYLENEDIAMINETETRAETHANOL
• 2,2',2'',2'''-ETHYLENEDINITRILOTETRAETHANOL
• N,N,N‘,N‘-Tetrakis(2-hydroxyethyl)ethylenediamine
• THEED (N,N,N',N'-Tetrakis(2-hydroxyethyl)ethylenediamine
• 2-[2-[bis(2-hydroxyethyl)amino]ethyl-(2-hydroxyethyl)amino]ethanol
• N,N,N',N'-Tetra(2-hydroxyethyl)ethylenediamine
• N,N,N′,N′-Tetrakis(2-hydroxyethyl)ethylenediamine
• PHEED
• 2,2',2'',2'''-(1,2-ethanediyldinitrilo)tetrakis-ethano
• Ethanol,2,2',2'',2'''-(1,2-ethanediyldinitrilo)tetrakis-
• TKED
• ENTOL
• Ethylenedinitrilotetraethanol
• Tetrakis(hydroxyethyl)ethylenediamine
• N,N,N’,N’-Tetrakis(2-hydroxyet
• Ethylenediamine tetraethanol
• Ethanol, 2,2',2'',2'''-(1,2-ethanediyldinitrilo)tetrakis-
• K5APE098ZI
• N,N,N,N-TETRAKIS(2-HYDROXYETHYL)ETHYLENEDIAMINE
• 2,2',2'',2'''-(1,2-Ethanediyldinitrilo)tetrakisethanol
• (Tetrahydroxyethyl)eth
• 2,2,2,2-Ethylenedinitrilotetraethanol

• MDL： MFCD00002854
• Inchi： 1S/C10H24N2O4/c13-7-3-11(4-8-14)1-2-12(5-9-15)6-10-16/h13-16H,1-10H2
• InChI Key： BYACHAOCSIPLCM-UHFFFAOYSA-N
• SMILES： O([H])C([H])([H])C([H])([H])N(C([H])([H])C([H])([H])O[H])C([H])([H])C([H])([H])N(C([H])([H])C([H])([H])O[H])C([H])([H])C([H])([H])O[H]

Computed Properties

• Exact Mass: 236.17400
• Monoisotopic Mass: 236.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.4
• Topological Polar Surface Area: 87.4

Experimental Properties

• Density: 1.1 g/mL at 20 °C(lit.)
• Boiling Point: ~280 °C
• Flash Point: Fahrenheit: 210.2 ° f
  Celsius: 99 ° c
  
• Refractive Index: n20/D 1.501
• PSA: 87.40000
• LogP: -2.44040
• Sensitiveness: Sensitive to air

N,N,N',N'-Tetrakis(2-hydroxyethyl)ethylenediamine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S23; S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N,N,N',N'-Tetrakis(2-hydroxyethyl)ethylenediamine

Recent Advances in the Application of N,N,N',N'-Tetrakis(2-hydroxyethyl)ethylenediamine (CAS: 140-07-8) in Chemical Biology and Pharmaceutical Research

N,N,N',N'-Tetrakis(2-hydroxyethyl)ethylenediamine (THEED, CAS: 140-07-8) is a versatile polyfunctional amine compound with significant applications in chemical biology and pharmaceutical research. Recent studies have highlighted its role as a chelating agent, buffer component, and crosslinking reagent in various biochemical and pharmaceutical processes. This research brief synthesizes the latest findings on THEED's properties, mechanisms, and emerging applications, providing insights for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated THEED's enhanced metal-chelating capabilities compared to traditional EDTA derivatives. The compound's unique structure, featuring four hydroxyethyl groups, enables superior binding affinity for transition metals while maintaining excellent water solubility. This property has been leveraged in novel drug formulations where metal ion contamination must be minimized without compromising solubility.

In pharmaceutical synthesis, THEED (140-07-8) has emerged as a crucial component in controlled drug release systems. Research from the European Journal of Pharmaceutics and Biopharmaceutics (2024) revealed that THEED-based hydrogels exhibit pH-responsive swelling behavior, making them ideal for targeted drug delivery in gastrointestinal applications. The compound's ability to form stable complexes with both hydrophobic and hydrophilic drugs has expanded its utility in multi-drug delivery platforms.

Recent advancements in bioconjugation techniques have capitalized on THEED's bifunctional nature. A Nature Communications paper (2023) detailed its use as a linker molecule in antibody-drug conjugates (ADCs), where it demonstrated improved stability and reduced aggregation compared to conventional linkers. The study reported a 40% increase in conjugate half-life when THEED was incorporated into the linker design.

Analytical applications of THEED have also seen significant progress. A 2024 Analytical Chemistry publication described a novel THEED-based mobile phase additive that improves peak resolution in HPLC analysis of basic pharmaceuticals. The compound's buffering capacity at physiological pH ranges (6.0-8.0) makes it particularly valuable for biomolecule analysis.

Emerging research suggests potential therapeutic applications of THEED derivatives. Preliminary in vitro studies (Journal of Biological Chemistry, 2024) indicate that certain THEED-metal complexes exhibit selective cytotoxicity against cancer cell lines while sparing normal cells. Although these findings require further validation, they open new avenues for anticancer drug development.

From a safety perspective, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2023) have confirmed THEED's favorable profile at pharmaceutical concentrations. The compound shows minimal cytotoxicity in standard assays and demonstrates excellent biocompatibility in various drug delivery matrices.

Future research directions identified in the literature include exploring THEED's role in gene delivery systems, investigating its potential as a cryoprotectant in biopreservation, and developing novel derivatives with enhanced specificity for particular metal ions. The compound's versatility continues to make it a valuable tool in chemical biology and pharmaceutical innovation.